Cas no 61671-41-8 (Benzene, 1-fluoro-4-[(3-methylbutyl)thio]-)

• Product Name: Benzene, 1-fluoro-4-[(3-methylbutyl)thio]-
• CAS No: 61671-41-8
• MF: C₁₁H₁₅FS
• MW: 198.300205469131
• CID: 470643
• PubChem ID: 12261855
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-[(3-methylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(3-methylbutyl)thio]-
• 1-fluoro-4-(3-methylbutylsulfanyl)benzene
• 61671-41-8
• DTXSID80482926

• Inchi： 1S/C11H15FS/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9H,7-8H2,1-2H3
• InChI Key： UASVUWSYCKRWBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(C)C

Computed Properties

• Exact Mass: 198.08795
• Monoisotopic Mass: 198.08784981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers